2-(4-(isopropylsulfonyl)phenyl)-1-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• InChI: InChI=1S/C21H29N3O3S2/c1-16(2)29(26,27)19-6-4-17(5-7-19)14-20(25)24-11-8-18(9-12-24)15-28-21-22-10-13-23(21)3/h4-7,10,13,16,18H,8-9,11-12,14-15H2,1-3H3
• InChI Key: NBVFAKOCIMKDCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC(CC2)CSC3=NC=CN3C
• Molecular Formula: C21H29N3O3S2
• Molecular Weight: 435.6 g/mol

Description

2-(4-(isopropylsulfonyl)phenyl)-1-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H29N3O3S2 and its molecular weight is 435.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

• Research Focus : The compound has been used as a precursor for synthesizing heterocyclic compounds with potential antiviral activity. For example, the synthesis and reactions of derivatives with anti-HSV1 and anti-HAV-MBB activity have been explored (Attaby et al., 2006).

Antimicrobial and Antioxidant Properties

• Research Focus : Studies have focused on the compound's role in the synthesis of new thiazole, arylidiene, and coumarin derivatives. These derivatives have been screened for antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities, showing significant biological potential (Abdel-Wahab et al., 2011).

Antibacterial Activity

• Research Focus : Research has been conducted on the synthesis of piperidine-containing pyrimidine imines and thiazolidinones, with a focus on their antibacterial properties. These studies contribute to the understanding of the compound's potential in developing new antibacterial agents (Merugu et al., 2010).

Cytotoxic Studies and Docking Studies

• Research Focus : Investigations include the synthesis and characterization of derivatives, their cytotoxic studies, and molecular docking studies to understand their pharmacokinetic nature for biological applications. Such studies are crucial for drug development and understanding molecular interactions (Govindhan et al., 2017).

Synthesis of Key Intermediates

• Research Focus : The compound has been used in the synthesis of key intermediates for various drugs, such as Etoricoxib. This includes exploring different synthesis pathways and characterizing the resulting products (Hai-ya, 2012).